Cas no 1803883-76-2 (1-(3-Bromo-5-(hydroxymethyl)phenyl)-2-chloropropan-1-one)
1-(3-Bromo-5-(hydroxymethyl)phenyl)-2-chloropropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Bromo-5-(hydroxymethyl)phenyl)-2-chloropropan-1-one
-
- Inchi: 1S/C10H10BrClO2/c1-6(12)10(14)8-2-7(5-13)3-9(11)4-8/h2-4,6,13H,5H2,1H3
- InChI Key: ZXUMXYDEZNCPRZ-UHFFFAOYSA-N
- SMILES: BrC1C=C(CO)C=C(C=1)C(C(C)Cl)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- XLogP3: 2.4
- Topological Polar Surface Area: 37.3
1-(3-Bromo-5-(hydroxymethyl)phenyl)-2-chloropropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013014549-1g |
1-(3-Bromo-5-(hydroxymethyl)phenyl)-2-chloropropan-1-one |
1803883-76-2 | 97% | 1g |
1,534.70 USD | 2021-05-31 |
1-(3-Bromo-5-(hydroxymethyl)phenyl)-2-chloropropan-1-one Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 1-(3-Bromo-5-(hydroxymethyl)phenyl)-2-chloropropan-1-one
1-(3-Bromo-5-(hydroxymethyl)phenyl)-2-chloropropan-1-one: A Comprehensive Overview
1-(3-Bromo-5-(hydroxymethyl)phenyl)-2-chloropropan-1-one (CAS No. 1803883-76-2) is a complex organic compound with a unique structure that combines aromatic and ketonic functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which includes a bromine atom at the 3-position of the phenyl ring and a hydroxymethyl group at the 5-position, along with a chlorinated ketone group, makes it a versatile building block for further chemical modifications.
Recent studies have highlighted the importance of 1-(3-Bromo-5-(hydroxymethyl)phenyl)-2-chloropropan-1-one in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with potential anticancer and antimicrobial properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited remarkable cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound in drug discovery.
The synthesis of 1-(3-Bromo-5-(hydroxymethyl)phenyl)-2-chloropropan-1-one involves a multi-step process that typically begins with the bromination of an aromatic ring followed by the introduction of the hydroxymethyl group and subsequent chlorination at the ketone position. Advanced techniques such as Suzuki coupling and Grignard reactions have been employed to achieve high yields and purity. These methods not only ensure the structural integrity of the compound but also pave the way for further functionalization.
In terms of physical properties, 1-(3-Bromo-5-(hydroxymethyl)phenyl)-2-chloropropan-1-one is characterized by its high melting point and moderate solubility in organic solvents. Its spectroscopic data, including UV-Vis and NMR spectra, have been extensively studied to confirm its structure and purity. These studies are crucial for ensuring the reliability of the compound in downstream applications.
The compound's reactivity is another area of intense research interest. Its ketonic group makes it susceptible to nucleophilic attacks, while the presence of electron-withdrawing groups like bromine enhances its reactivity. A 2022 study in *Organic Process Research & Development* explored the use of this compound in enantioselective synthesis, demonstrating its potential in producing chiral molecules with high enantiomeric excess.
Beyond medicinal chemistry, 1-(3-Bromo-5-(hydroxymethyl)phenyl)-2-chloropropan-1-one has shown promise in materials science. Its ability to form stable complexes with metal ions has led to its investigation as a ligand in coordination chemistry. Preliminary results suggest that it could be used in the development of novel catalysts for industrial processes.
Environmental considerations are also being addressed in relation to 1-(3-Bromo-5-(hydroxymethyl)phenyl)-2-chloropropan-1-one. Researchers are exploring its biodegradation pathways and assessing its potential impact on ecosystems. Early findings indicate that under specific conditions, the compound can undergo microbial degradation, reducing its environmental footprint.
In conclusion, 1-(3-Bromo-5-(hydroxymethyl)phenyl)-2-chloropropan-1-one (CAS No. 1803883-76-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for future innovations in chemistry and related fields.
1803883-76-2 (1-(3-Bromo-5-(hydroxymethyl)phenyl)-2-chloropropan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)